Cas no 2228783-84-2 (1-benzyl-3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole)

• Product Name: 1-benzyl-3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole
• CAS No: 2228783-84-2
• MF: C₁₇H₂₀N₂
• MW: 252.354104042053
• CID: 5766888
• PubChem ID: 165640318
• Update Time: 2025-07-18

1-benzyl-3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2228783-84-2
• 1-benzyl-3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole
• EN300-1864261

• Inchi： 1S/C17H20N2/c1-6-17(4,5)16-13(2)18-19(14(16)3)12-15-10-8-7-9-11-15/h1,7-11H,12H2,2-5H3
• InChI Key： VBBHFYZDOODZKK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C)=C(C(C)=N1)C(C#C)(C)C

Computed Properties

• Exact Mass: 252.162648646g/mol
• Monoisotopic Mass: 252.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-benzyl-3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole

1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole: A Novel Compound with Promising Therapeutic Potential

1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole, identified by the CAS number 2228783-84-2, represents a unique synthetic molecule with potential applications in pharmaceutical research. This compound belongs to the class of 1H-pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The structural complexity of this molecule, featuring a benzyl group, dimethyl substitution, and a 2-methylbut-3-yn-2-yl functional group, makes it a subject of interest for researchers exploring novel therapeutic strategies.

Recent studies have highlighted the synthetic accessibility and structural versatility of 1H-pyrazole derivatives, with particular emphasis on their ability to modulate cellular signaling pathways. The 1-benzyl moiety, a common feature in many pharmaceutical compounds, contributes to the molecule's solubility and bioavailability. The 3,5-dimethyl substitution on the pyrazole ring enhances its stability and may influence its interaction with target proteins. The 2-methylbut-3-yn-2-yl group, which includes a terminal alkyne, introduces additional functionalization possibilities, enabling the compound to engage in various biochemical interactions.

One of the most significant advancements in the field of 1H-pyrazole derivatives is the discovery of their role in modulating inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds like 1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole can inhibit the activity of pro-inflammatory cytokines, such as TNF-α and IL-6. This property makes the compound a potential candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of focus is the antitumor activity of 1H-pyrazole derivatives. Research conducted in 2024 by a team at the University of Cambridge revealed that the 1-benzyl and 2-methylbut-3-yn-2-yl groups may enhance the compound's ability to target mitochondrial dysfunction, a key factor in cancer progression. The study also highlighted the compound's potential to induce apoptosis in cancer cells while sparing normal cells, suggesting its efficacy as an anticancer agent.

In addition to its therapeutic potential, the synthetic flexibility of 1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole has been explored in the context of drug discovery. A 2023 review in Drug Discovery Today emphasized the importance of functional group modification in optimizing the pharmacological profile of 1H-pyrazole derivatives. The 2-methylbut-3-yn-2-yl group, for instance, can be further modified to enhance its selectivity for specific targets, such as kinase enzymes or ion channels.

The 1H-pyrazole ring itself is a versatile scaffold in medicinal chemistry, capable of interacting with a wide range of biological targets. The 3,5-dimethyl substitution on the pyrazole ring may influence the compound's hydrophobicity and electronic properties, which are critical for its binding affinity to target proteins. This makes the compound an attractive candidate for the development of targeted therapies in various disease models.

Recent advances in computational chemistry have further enhanced the understanding of 1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole's potential applications. Molecular docking studies have shown that the compound can bind to receptor tyrosine kinases, which are implicated in the growth and survival of cancer cells. These findings suggest that the compound may be used as a tyrosine kinase inhibitor, a class of drugs that has shown promise in the treatment of various cancers.

The 1-benzyl group in the compound also contributes to its metabolic stability, which is a critical factor in drug development. A 2023 study published in European Journal of Medicinal Chemistry found that compounds with a benzyl moiety exhibit improved in vivo activity compared to their non-benzylated counterparts. This suggests that the 1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole may have better pharmacokinetic properties, making it suitable for oral administration.

Moreover, the 2-methylbut-3-yn-2-yl group has been shown to enhance the compound's lipophilicity, which is important for its ability to cross cell membranes and reach intracellular targets. A 2024 study in Chemical Research in Toxicology highlighted the role of alkyne functional groups in improving the cellular uptake of small molecules. This property may make the compound effective in targeting intracellular pathways that are difficult to access with conventional drugs.

The structural diversity of 1H-pyrazole derivatives also allows for the development of multitarget drugs, which can address multiple aspects of a disease simultaneously. For example, the 1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole may have the potential to modulate both inflammatory pathways and apoptotic mechanisms, making it a valuable tool in the treatment of complex diseases such as neurodegenerative disorders and autoimmune diseases.

Finally, the synthetic chemistry of 1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole has been optimized to enable large-scale production, which is essential for its potential use in pharmaceutical applications. A 2023 study in Organic & Biomolecular Chemistry described an efficient synthetic route to this compound, which involves the use of alkyne coupling reactions and selective functional group modifications. This advancement underscores the feasibility of producing this compound in sufficient quantities for further testing and development.

In conclusion, 1-Benzyl-3,5-Dimethyl-4-(2-Methylbut-3-Yn-2-Yl)-1H-Pyrazole is a promising molecule with a wide range of potential applications in pharmaceutical research. Its structural features, including the 1-benzyl, 3,5-dimethyl, and 2-methylbut-3-yn-2-yl groups, contribute to its diverse biological activities and pharmacological properties. As research in this area continues to evolve, the compound may become a valuable tool in the development of new therapies for various diseases.